(2-Oxocyclohexyl) 3,5-dimethoxy-4-methylbenzoate

• Molecular Formula: C16H20O5
• Molecular Weight: 292.33 g/mol
• IUPAC Name: (2-oxocyclohexyl) 3,5-dimethoxy-4-methylbenzoate
• InChI: InChI=1S/C16H20O5/c1-10-14(19-2)8-11(9-15(10)20-3)16(18)21-13-7-5-4-6-12(13)17/h8-9,13H,4-7H2,1-3H3
• InChI Key: AVNKRWCCAXOMTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1OC)C(=O)OC2CCCCC2=O)OC

Description

(2-Oxocyclohexyl) 3,5-dimethoxy-4-methylbenzoate is a benzoate ester characterized by a benzene ring substituted with 3,5-dimethoxy and 4-methyl groups, esterified to a 2-oxocyclohexyl moiety. This structure imparts unique physicochemical properties, such as moderate lipophilicity due to the cyclohexyl ketone group and steric hindrance from the methoxy substituents.

Biological Activity

(2-Oxocyclohexyl) 3,5-dimethoxy-4-methylbenzoate is an organic compound characterized by its unique structural features, including a cyclohexyl group, a ketone functional group, and a benzoate moiety with methoxy and methyl substituents. Its molecular formula is C16H18O4, and it has a molecular weight of approximately 274.31 g/mol. This compound has garnered attention for its potential biological activities, particularly in pharmaceutical applications.

The compound exhibits significant chemical reactivity due to its ketone and ester functionalities. These properties facilitate various reactions that can be leveraged in synthetic organic chemistry. The potential for modification and derivation from this compound opens avenues for enhanced biological activity through structural alterations.

Biological Activity Overview

Research into the biological activity of (2-oxocyclohexyl) 3,5-dimethoxy-4-methylbenzoate indicates several promising areas:

• Antioxidant Activity : Preliminary studies suggest that the compound may exhibit antioxidant properties, which are crucial in combating oxidative stress-related diseases.
• Anticancer Potential : Similar compounds have shown cytotoxic effects against various cancer cell lines, indicating that (2-oxocyclohexyl) 3,5-dimethoxy-4-methylbenzoate may also possess anticancer properties.
• Anti-inflammatory Effects : The structural characteristics suggest potential interactions with inflammatory pathways.

Interaction Studies

Interaction studies are vital for understanding how (2-oxocyclohexyl) 3,5-dimethoxy-4-methylbenzoate interacts with biological systems. These studies typically involve:

• Binding Affinity Assessments : Evaluating how the compound binds to target proteins or enzymes.
• Cell Viability Assays : Using methods like MTT assays to assess cytotoxicity against human cancer cell lines.
• Mechanistic Studies : Investigating the pathways through which the compound exerts its effects.

Antioxidant Activity

A study assessing the antioxidant capacity of structurally similar compounds revealed significant activity against DPPH radicals. The IC50 values were determined to understand the effectiveness of these compounds in scavenging free radicals.

Compound	IC50 Value (μM)
(2-Oxocyclohexyl) 3,5-dimethoxy-4-methylbenzoate	TBD
Ascorbic Acid	50

Anticancer Activity

Research on related compounds indicates that those with similar structures can inhibit the proliferation of cancer cells. For instance, a derivative showed IC50 values of 22.09 µg/mL against A-549 lung adenocarcinoma cells and 6.40 µg/mL against MCF-7 breast cancer cells.

Compound	Cell Line	IC50 Value (µg/mL)
(2-Oxocyclohexyl) 3,5-dimethoxy-4-methylbenzoate	A-549	TBD
Related Compound	MCF-7	6.40

Comparison with Similar Compounds

Methyl 3,5-Dimethoxy-4-Methylbenzoate (CAS 60441-79-4)

• Molecular Formula : C₁₁H₁₄O₄
• Key Features :
  • The benzene ring retains the 3,5-dimethoxy-4-methyl substitution pattern.
  • The ester group is a simple methyl instead of the bulkier 2-oxocyclohexyl.
• Implications: The methyl ester’s smaller size likely enhances volatility and reduces steric hindrance compared to the target compound. Reduced lipophilicity (due to the absence of the cyclohexyl group) may affect solubility in nonpolar solvents .

2-(3,4-Dimethylphenyl)-2-Oxoethyl Benzoate Derivatives (CAS 474376-84-6)

• Molecular Formula: C₂₆H₂₅NO₅
• Key Features :
  • Contains a tricyclic 4-azatricyclo[5.2.1.0²,⁶]dec-4-yl moiety linked to the benzoate.
  • The ester group is a 2-(3,4-dimethylphenyl)-2-oxoethyl chain.
• Increased molecular weight (431.48 g/mol) and complexity may reduce solubility in aqueous media compared to the target compound .

2-(4-Methoxyphenyl)-2-Oxoethyl Benzoate (CAS 1005262-41-8)

• Molecular Formula: C₂₅H₂₃NO₆
• Key Features :
  • Features a 3,5-dioxo-4-azatricyclo[5.2.1.0²,⁶]dec-4-yl group.
  • The ester group includes a 4-methoxyphenyl substituent.
• Implications :
  • The methoxy group on the phenyl ring may enhance electron-donating effects, altering reactivity in electrophilic substitution reactions.
  • Higher oxygen content (6 oxygen atoms vs. 4 in the target compound) could influence polarity and degradation pathways .

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Key Substituents/Functional Groups
(2-Oxocyclohexyl) 3,5-dimethoxy-4-methylbenzoate	Not Provided	C₁₆H₂₀O₅*	~292.33*	2-Oxocyclohexyl ester; 3,5-dimethoxy-4-methyl
Methyl 3,5-dimethoxy-4-methylbenzoate	60441-79-4	C₁₁H₁₄O₄	210.23	Methyl ester; 3,5-dimethoxy-4-methyl
2-(3,4-Dimethylphenyl)-2-oxoethyl benzoate	474376-84-6	C₂₆H₂₅NO₅	431.48	Tricyclic azatricyclo group; 3,4-dimethylphenyl
2-(4-Methoxyphenyl)-2-oxoethyl benzoate	1005262-41-8	C₂₅H₂₃NO₆	433.45	Tricyclic azatricyclo group; 4-methoxyphenyl

Note: Molecular formula and molar mass for the target compound are inferred from structural analogs in the evidence.

Key Research Findings and Trends

Substituent Effects :

• The 2-oxocyclohexyl group in the target compound likely increases lipophilicity compared to methyl esters, enhancing membrane permeability in biological systems .
• Tricyclic derivatives (e.g., CAS 474376-84-6) exhibit higher structural complexity, which may improve thermal stability but complicate synthetic routes .

Functional Group Reactivity :

• The keto group in the 2-oxocyclohexyl moiety could participate in nucleophilic additions or redox reactions, absent in simpler esters like methyl 3,5-dimethoxy-4-methylbenzoate.

Applications :

• Methyl esters (e.g., CAS 60441-79-4) are often intermediates in organic synthesis, while bulkier analogs (e.g., the target compound) may serve as prodrugs or polymer modifiers due to slower hydrolysis rates .